![molecular formula C17H17F2NO2 B266971 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide](/img/structure/B266971.png)
2,4-difluoro-N-(3-isobutoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-difluoro-N-(3-isobutoxyphenyl)benzamide is an organic compound that belongs to the class of benzamide derivatives. It is a potent and selective inhibitor of the protein kinase B-Raf, which is a key component of the mitogen-activated protein kinase (MAPK) signaling pathway. This compound has been extensively studied for its potential applications in cancer therapy and other diseases associated with abnormal MAPK signaling.
Mechanism of Action
The mechanism of action of 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide involves the inhibition of B-Raf kinase, which is a key component of the this compound signaling pathway. This pathway plays a crucial role in regulating cell growth, differentiation, and survival, and its dysregulation has been implicated in the development and progression of many types of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have potent biochemical and physiological effects on cancer cells and other cell types that rely on the this compound signaling pathway for their survival and proliferation. This compound can induce cell cycle arrest, apoptosis, and senescence in cancer cells, and it can also inhibit the growth and invasion of tumors in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide in lab experiments is its high selectivity and potency for B-Raf kinase inhibition. This compound can effectively target this kinase without affecting other signaling pathways, which makes it a valuable tool for studying the role of B-Raf in various cellular processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide and its applications in cancer therapy and other diseases. One possible direction is to explore the use of this compound in combination with other targeted therapies or chemotherapy agents to enhance its efficacy and reduce the risk of drug resistance. Another direction is to investigate the potential use of this compound as a diagnostic tool for identifying tumors with abnormal B-Raf signaling. Additionally, further studies are needed to elucidate the long-term safety and efficacy of this compound in clinical settings.
Synthesis Methods
The synthesis of 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide involves several steps, including the preparation of the starting materials and the coupling reaction between them. The detailed synthesis method has been described in several research papers, and it typically involves the use of various reagents and solvents.
Scientific Research Applications
2,4-difluoro-N-(3-isobutoxyphenyl)benzamide has been widely used in scientific research for its potential applications in cancer therapy and other diseases associated with abnormal this compound signaling. Several studies have shown that this compound can effectively inhibit the activity of B-Raf kinase, which is a key driver of tumor growth and progression in many types of cancer.
properties
Molecular Formula |
C17H17F2NO2 |
---|---|
Molecular Weight |
305.32 g/mol |
IUPAC Name |
2,4-difluoro-N-[3-(2-methylpropoxy)phenyl]benzamide |
InChI |
InChI=1S/C17H17F2NO2/c1-11(2)10-22-14-5-3-4-13(9-14)20-17(21)15-7-6-12(18)8-16(15)19/h3-9,11H,10H2,1-2H3,(H,20,21) |
InChI Key |
NVHGRSQBJQAPFK-UHFFFAOYSA-N |
SMILES |
CC(C)COC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Canonical SMILES |
CC(C)COC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.